Cas no 159506-80-6 (1H-Pyrrole-2-carboxamide,4-[[[4-[(3-amino-1-oxopropyl)amino]-1-methyl-1H-pyrrol-2-yl]carbonyl]amino]-N-[5-[[[3-[(9-methoxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-1-yl)amino]propyl]amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-1-methyl-)

• Product Name: 1H-Pyrrole-2-carboxamide,4-[[[4-[(3-amino-1-oxopropyl)amino]-1-methyl-1H-pyrrol-2-yl]carbonyl]amino]-N-[5-[[[3-[(9-methoxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-1-yl)amino]propyl]amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-1-methyl-
• CAS No: 159506-80-6
• MF: C₄₂H₄₇N₁₁O₅
• MW: 785.89328789711
• CID: 152060
• PubChem ID: 157796
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxamide,4-[[[4-[(3-amino-1-oxopropyl)amino]-1-methyl-1H-pyrrol-2-yl]carbonyl]amino]-N-[5-[[[3-[(9-methoxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-1-yl)amino]propyl]amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide,4-[[[4-[(3-amino-1-oxopropyl)amino]-1-methyl-1H-pyrrol-2-yl]carbonyl]amino]-N-[5-[[[3-[(9-methoxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-1-yl)amino]propyl]amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-1-methyl-
• 1H-Pyrrole-2-carboxamide,4-[[[4-[(3-amino-1-oxopropyl)amino]-1-methyl-1H-pyrrol-2-yl]carbonyl]...
• 1H-Pyrrole-2-carboxamide,4-[[[4-[(3-amino-1-oxopropyl)amino]-1-methyl-1H-pyrrol-2-yl]carbonyl]amino]-N-[5-[[[3-[(9-methoxy-5,
• 1H-Pyrrole-2-carboxamide,4-[[[4-[(3-amino-1-oxopropyl)amino]-1-methyl-1H-pyrrol-2-yl]carbonyl]amino]-N-[5-[[[3-[(9-methoxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-1-yl)amino]propyl]amino]carbonyl]-1-me
• 4-(3-aminopropanoylamino)-N-[5-[[5-[3-[(9-methoxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-1-yl)amino]propylcarbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]-1-methylpyrrole-2-carboxamide
• 1H-Pyrrole-2-carboxamide, 4-(((4-((3-amino-1-oxopropyl)amino)-1-methyl-1H-pyrrol-2-yl)carbonyl)amino)-N-(5-(((3-((9-methoxy-5,11-dimethyl-6H-pyrido(4,3-b)carbazol-1-yl)amino)propyl)amino)carbonyl)-
• 4-(((4-((3-Amino-1-oxopropyl)amino)-1-methyl-1H-pyrrol-2-yl)carbonyl)amino)-N-(5-(((3-((9-methoxy-5,11-dimethyl-6H-pyrido(4,3-b)carbazol-1-yl)amino)propyl)amino)carbonyl)-1-methyl-1H-pyrrol-3-yl)-1-methyl-1H-pyrrole-2-carboxamide
• Distel(2+)
• 1H-Pyrrole-2-carboxamide, 4-(((4-((3-amino-1-oxopropyl)amino)-1-methyl-1H-pyrrol-2-yl)carbonyl)amino)-N-(5-(((3-((9-methoxy-5,11-dimethyl-6H-pyrido(4,3-b)carbazol-1-yl)amino)propyl)amino)carbonyl)-1-methyl-1H-pyrrol-3-yl)-1-methyl-
• 159506-80-6
• DTXSID00166670

• Inchi： 1S/C42H47N11O5/c1-23-29-11-15-45-39(37(29)24(2)36-30-19-28(58-6)8-9-31(30)50-38(23)36)44-13-7-14-46-40(55)32-17-26(21-51(32)3)48-42(57)34-18-27(22-53(34)5)49-41(56)33-16-25(20-52(33)4)47-35(54)10-12-43/h8-9,11,15-22,50H,7,10,12-14,43H2,1-6H3,(H,44,45)(H,46,55)(H,47,54)(H,48,57)(H,49,56)
• InChI Key： ZRLWJXCCXGOOJW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1C(C)=C3C(=NC=CC3=C(C)C=1N2)NCCCNC(C1=CC(=CN1C)NC(C1=CC(=CN1C)NC(C1=CC(=CN1C)NC(CCN)=O)=O)=O)=O

Computed Properties

• Exact Mass: 785.376
• Monoisotopic Mass: 785.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 58
• Rotatable Bond Count: 14
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 1007.2°Cat760mmHg
• Flash Point: 563°C
• Refractive Index: 1.703